Cas no 116483-01-3 (1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI))

• Product Name: 1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI)
• CAS No: 116483-01-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 131222
• PubChem ID: 18683478
• Update Time: 2025-04-19

1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI)
• 1,3-Benzenediamine,N1,N3-dihydroxy-4-methyl-
• 1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI)
• 1,3-Benzenediamine,N,N-dihydroxy-4-methyl-(9ci)
• 116483-01-3
• 2,4-dihydroxylaminotoluene

• Inchi： 1S/C7H10N2O2/c1-5-2-3-6(8-10)4-7(5)9-11/h2-4,8-11H,1H3
• InChI Key： VDLVETYZHQHQSP-UHFFFAOYSA-N
• SMILES： ONC1C=C(C=CC=1C)NO

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 52.54